4-[(3-oxo-3-phenylpropanoyl)amino]benzoic acid

• IUPAC Name: 4-[(3-oxo-3-phenylpropanoyl)amino]benzoic acid
• InChI: InChI=1S/C16H13NO4/c18-14(11-4-2-1-3-5-11)10-15(19)17-13-8-6-12(7-9-13)16(20)21/h1-9H,10H2,(H,17,19)(H,20,21)
• InChI Key: WOQBMUQZUJEXTD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CC(=O)NC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C16H13NO4
• Molecular Weight: 283.28 g/mol
• CAS RN: 7207-10-5

Description

4-[(3-oxo-3-phenylpropanoyl)amino]benzoic acid, also known as OPABA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound has been synthesized using different methods, and its mechanism of action has been extensively studied.

Mechanism of Action

The mechanism of action of 4-[(3-oxo-3-phenylpropanoyl)amino]benzoic acid is not fully understood. However, studies have shown that this compound can inhibit the activity of certain enzymes, including tyrosinase and α-glucosidase. Tyrosinase is an enzyme involved in the production of melanin, and its inhibition by this compound can lead to a reduction in skin pigmentation. α-Glucosidase is an enzyme involved in the breakdown of carbohydrates, and its inhibition by this compound can lead to a reduction in blood glucose levels.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the proliferation of cancer cells and induce apoptosis. In vivo studies have shown that this compound can reduce blood glucose levels in diabetic rats and improve cognitive function in Alzheimer's disease models. This compound has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

4-[(3-oxo-3-phenylpropanoyl)amino]benzoic acid has several advantages for lab experiments. It is relatively easy to synthesize, and its chemical properties make it a versatile building block for the synthesis of various materials. However, this compound has some limitations. It is not very soluble in water, which can make it difficult to work with in aqueous solutions. Additionally, its mechanism of action is not fully understood, which can make it difficult to design experiments to study its effects.

Future Directions

There are several future directions for the study of 4-[(3-oxo-3-phenylpropanoyl)amino]benzoic acid. One area of research is the development of new synthesis methods to improve yield and purity. Another area of research is the study of this compound's mechanism of action, which could lead to the development of new drugs for the treatment of various diseases. Additionally, the use of this compound as a building block for the synthesis of new materials could lead to the development of new materials with unique properties.

Synthesis Methods

4-[(3-oxo-3-phenylpropanoyl)amino]benzoic acid can be synthesized using various methods, including the reaction of 4-aminobenzoic acid with acetylacetone and benzaldehyde in the presence of a catalyst, and the reaction of 4-aminobenzoic acid with acetic anhydride and benzaldehyde. The yield of this compound obtained from these methods ranges from 60-80%.

Scientific Research Applications

4-[(3-oxo-3-phenylpropanoyl)amino]benzoic acid has been extensively studied for its potential applications in various fields, including cosmetics, pharmaceuticals, and materials science. In cosmetics, this compound is used as a UV filter due to its ability to absorb UV radiation. In pharmaceuticals, this compound has been studied as a potential drug candidate for the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. In materials science, this compound has been used as a building block for the synthesis of various materials, including metal-organic frameworks and polymers.